Cas no 2228603-39-0 (1-(but-3-yn-2-yl)-3-methylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-3-methylbenzene
• CAS No: 2228603-39-0
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 5980252
• PubChem ID: 141350457
• Update Time: 2025-05-27

1-(but-3-yn-2-yl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-3-methylbenzene
• 2228603-39-0
• EN300-1835251

• Inchi： 1S/C11H12/c1-4-10(3)11-7-5-6-9(2)8-11/h1,5-8,10H,2-3H3
• InChI Key： RGNCJAMUCAEIQM-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1)C(C#C)C

Computed Properties

• Exact Mass: 144.093900383g/mol
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-3-methylbenzene

Recent Advances in the Study of 1-(but-3-yn-2-yl)-3-methylbenzene (CAS: 2228603-39-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(but-3-yn-2-yl)-3-methylbenzene (CAS: 2228603-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 1-(but-3-yn-2-yl)-3-methylbenzene, with particular emphasis on its role as a versatile intermediate in the construction of more complex molecular architectures. Researchers have employed advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, to achieve high yields and selectivity. The compound's alkyne functionality makes it particularly valuable for click chemistry applications, enabling the rapid assembly of diverse chemical libraries for high-throughput screening.

In the context of biological activity, preliminary investigations have revealed that 1-(but-3-yn-2-yl)-3-methylbenzene exhibits promising interactions with various biological targets. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory diseases. Additionally, its structural motifs have been explored in the design of novel anticancer agents, where its ability to modulate key signaling pathways has shown encouraging results in preclinical models.

Further research has also explored the pharmacokinetic and pharmacodynamic properties of derivatives of 1-(but-3-yn-2-yl)-3-methylbenzene. These studies have provided valuable insights into the compound's bioavailability, metabolic stability, and toxicity profiles, which are critical for its development as a therapeutic agent. Computational modeling and in vitro assays have been instrumental in identifying optimal structural modifications to enhance its drug-like properties.

In conclusion, 1-(but-3-yn-2-yl)-3-methylbenzene (CAS: 2228603-39-0) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to chemical biology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in the development of novel therapeutics. This briefing underscores the importance of continued exploration of this compound and its derivatives to unlock their full potential in addressing unmet medical needs.